1-Carboxymethyl-cyclopentanecarboxylic acid benzyl ester

• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 2-(1-phenylmethoxycarbonylcyclopentyl)acetic acid
• InChI: InChI=1S/C15H18O4/c16-13(17)10-15(8-4-5-9-15)14(18)19-11-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,16,17)
• InChI Key: BORITGMVEKOYTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC(=O)O)C(=O)OCC2=CC=CC=C2

Description

1-Carboxymethyl-cyclopentanecarboxylic acid benzyl ester is a useful research compound. Its molecular formula is C15H18O4 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Next, to a solution of 1-(2-oxo-ethyl)-cyclopentanecarboxylic acid benzyl ester (200 mg, 0.81 mmol) in THF (5 mL) is added silver(II) oxide (201 mg, 1.62 mmol) and aqueous 1M NaOH (0.81 mL of 1.0 N, 0.81 mmol) and the suspension is stirred at room temperature for 18 hours. The mixture is acidified to pH 3 with aqueous 1M HCl and is extracted with ethyl acetate. The organic layer is washed with water, brine, dried over MgSO4 and filtered. The solvent is removed under reduced pressure to furnish 1-carboxymethyl-cyclopentanecarboxylic acid benzyl ester MS 263.3 (M+1).